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Compound of Interest

Compound Name: 2-tert-Butyl-6-methylaniline

CAS No.: 13117-94-7

Cat. No.: B076606

Get Quote

The defining characteristic of 2-tert-Butyl-6-methylaniline is the presence of two different alkyl

groups positioned ortho to the amino functionality. This arrangement imparts significant steric

shielding to the nitrogen atom and the adjacent aromatic positions, fundamentally governing

the molecule's physical and chemical properties.
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Caption: Key structural features of 2-tert-Butyl-6-methylaniline.
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A quantitative summary of its key properties is essential for experimental design and

application.

Table 1: Physicochemical Properties of 2-tert-Butyl-6-methylaniline

Property Value Source(s)

CAS Number 13117-94-7 [1][2][3]

Molecular Formula C₁₁H₁₇N [1][2][3]

Molecular Weight 163.26 g/mol [1][2][3]

Appearance Pale yellow liquid [4]

Boiling Point 231 °C at 760 mmHg

Density 0.968 g/cm³ at 25 °C

Refractive Index 1.54 [4]

Solubility
Insoluble in water; soluble in

common organic solvents.

The steric hindrance imposed by the ortho substituents significantly reduces the basicity of the

amino group compared to aniline. This is because the bulky groups impede the solvation of the

conjugate acid (the anilinium ion), destabilizing it and shifting the equilibrium away from

protonation.

Spectroscopic Characterization
Unambiguous identification of 2-tert-Butyl-6-methylaniline relies on a combination of

spectroscopic techniques.

¹H NMR Spectroscopy: The proton NMR spectrum is highly diagnostic. It will feature a sharp

singlet at approximately 1.4 ppm integrating to 9 protons (the tert-butyl group), a singlet

around 2.2 ppm for the 3 methyl protons, and a broad singlet for the 2 amine protons (NH₂),

the chemical shift of which is concentration-dependent and will exchange with D₂O. The

three aromatic protons will appear as a multiplet in the aromatic region (approx. 6.6-7.2

ppm).
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¹³C NMR Spectroscopy: The carbon spectrum will show distinct signals for all 11 carbon

atoms, including the characteristic quaternary carbon of the tert-butyl group and the three

equivalent methyl carbons of that group.

Infrared (IR) Spectroscopy: The IR spectrum provides key functional group information. A

characteristic doublet of N-H stretching bands for the primary amine will be observed in the

3300-3500 cm⁻¹ region. C-H stretching from the alkyl and aromatic moieties will appear just

below and above 3000 cm⁻¹, respectively.[2]

Mass Spectrometry (MS): Electron ionization mass spectrometry will show a molecular ion

(M⁺) peak at m/z = 163. The base peak is typically observed at m/z = 148, corresponding to

the loss of a methyl radical ([M-15]⁺), a characteristic fragmentation pattern for tert-butyl

groups.[5]

Chemical Reactivity: A Study in Steric Influence
The reactivity of 2-tert-Butyl-6-methylaniline is a direct consequence of its sterically

encumbered nature. This feature can be exploited to achieve high selectivity in various

transformations.

Electrophilic Aromatic Substitution
The amino group is a strong activating, ortho, para-director. However, with both ortho positions

blocked, electrophilic attack is overwhelmingly directed to the para position (C4). This makes

the molecule an excellent substrate for regioselective para-functionalization.
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Caption: Regioselectivity in Electrophilic Aromatic Substitution (EAS).

N-Functionalization Reactions
Direct alkylation or acylation at the nitrogen center is significantly retarded due to steric

hindrance. This low reactivity can be advantageous, preventing unwanted side reactions in

complex syntheses. When N-functionalization is desired, forcing conditions, such as the use of

highly reactive electrophiles or initial deprotonation with a strong base (e.g., n-butyllithium) to

form the more nucleophilic anilide, are typically required.[6]

Applications in Ligand Synthesis
The most prominent application of this and related hindered anilines is in the synthesis of bulky

ligands for transition-metal catalysis. The steric bulk can create a specific coordination pocket

around the metal center, enhancing catalytic selectivity (e.g., enantioselectivity or

regioselectivity) and often increasing catalyst stability by preventing bimolecular decomposition

pathways.[7]
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Recommended Synthetic Protocol: Friedel-Crafts
Alkylation
A reliable method for the laboratory-scale synthesis of 2-tert-Butyl-6-methylaniline is the

Friedel-Crafts alkylation of m-toluidine using tert-butyl chloride and a Lewis acid catalyst.[8][9]

Causality of Experimental Choices:

Lewis Acid (AlCl₃): Aluminum chloride is used to generate the highly electrophilic tert-butyl

carbocation from tert-butyl chloride, which is necessary to overcome the activation barrier for

electrophilic aromatic substitution.[9][10]

Solvent (Dichloromethane): An inert solvent like DCM is used to dissolve the reactants

without participating in the reaction.

Low Temperature: The initial reaction is conducted at low temperature (0-5 °C) to control the

exothermic reaction rate and minimize potential side reactions.[11]

Aqueous Workup: The reaction is quenched with ice/water to destroy the catalyst and

protonate the product, followed by basification to deprotonate the anilinium salt, allowing for

extraction into an organic solvent.

Step-by-Step Methodology
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1. Setup & Cooling
- Dissolve m-toluidine in DCM

- Cool to 0°C in an ice bath

2. Catalyst Addition
- Add AlCl₃ portion-wise

- Maintain T < 10°C

3. Alkylation
- Add tert-butyl chloride dropwise

- Stir and allow to warm to RT

4. Reaction Quench
- Slowly pour mixture onto ice
- Neutralize with aq. NaHCO₃

5. Extraction & Isolation
- Extract with ethyl acetate

- Wash, dry, and concentrate

6. Purification
- Column chromatography (Silica gel)
- Elute with Hexanes/EtOAc gradient

Final Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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